Cas no 422534-03-0 (N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide)

• Product name: N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 422534-03-0
• MF: C₂₂H₁₇N₃O₃S
• MW: 403.453683614731
• CID: 6208523
• PubChem ID: 4174431

N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide
• HMS628O06
• ChemDiv1_014746
• 422534-03-0
• SR-01000569483
• F0529-0058
• AKOS024580545
• N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-oxochromene-3-carboxamide
• 2-oxo-N-(2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2H-chromene-3-carboxamide
• SR-01000569483-1
• Oprea1_480091
• AB00164191-02
• N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C22H17N3O3S/c1-13-6-2-4-8-18(13)25-20(16-11-29-12-17(16)24-25)23-21(26)15-10-14-7-3-5-9-19(14)28-22(15)27/h2-10H,11-12H2,1H3,(H,23,26)
• InChI Key： VVOUCUVRSMDYDD-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C(=O)OC3C=CC=CC=3C=1)=O)N(C1C=CC=CC=1C)N=2

Computed Properties

• Exact Mass: 403.09906259g/mol
• Monoisotopic Mass: 403.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.5Ų
• XLogP3: 3.7

Additional information on N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide

Comprehensive Analysis of N-2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide (CAS No. 422534-03-0)

The compound N-2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide (CAS No. 422534-03-0) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a thienopyrazole core and a coumarin derivative makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or modulator of specific biological pathways, given its intricate molecular architecture.

One of the most frequently searched questions about this compound revolves around its synthesis and mechanism of action. The synthesis of N-2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide typically involves multi-step organic reactions, including the formation of the thienopyrazole ring system and subsequent coupling with the coumarin-3-carboxamide moiety. Its mechanism of action is still under investigation, but preliminary studies suggest it may interact with enzyme targets or receptor proteins, making it a subject of interest for drug development.

In recent years, the demand for heterocyclic compounds like N-2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide has surged due to their versatility in pharmaceutical research. Users often search for terms such as "thienopyrazole derivatives," "coumarin-based drugs," and "small-molecule therapeutics," reflecting the growing interest in this chemical space. The compound's potential applications in cancer therapy, anti-inflammatory agents, and neuroprotective drugs are also hot topics in scientific forums and search engines.

Another area of interest is the structure-activity relationship (SAR) of this compound. Researchers are keen to understand how modifications to its thienopyrazole or coumarin components affect its biological activity. This aligns with the broader trend in computational chemistry and AI-driven drug design, where predictive modeling is used to optimize molecular structures for enhanced efficacy and reduced side effects. Searches for "SAR of thienopyrazole-coumarin hybrids" and "molecular docking studies" highlight the intersection of this compound with cutting-edge research tools.

The pharmacokinetic properties of N-2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide are another focal point for researchers. Questions about its bioavailability, metabolic stability, and toxicity profile are commonly explored in both academic and industrial settings. These properties are critical for determining its suitability as a lead compound in drug discovery pipelines. The compound's solubility and permeability characteristics are also frequently discussed, as they influence its formulation and delivery methods.

From a patent landscape perspective, N-2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide has been the subject of several filings, particularly in the areas of therapeutic applications and synthetic methods. This underscores its commercial potential and the competitive nature of research in this domain. Searches related to "patents for thienopyrazole-coumarin hybrids" and "intellectual property in heterocyclic chemistry" reflect the business and legal dimensions of its development.

In conclusion, N-2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-oxo-2H-chromene-3-carboxamide (CAS No. 422534-03-0) represents a fascinating case study in modern medicinal chemistry. Its complex structure, combined with its potential therapeutic applications, makes it a compelling subject for ongoing research. As the scientific community continues to explore its properties and applications, this compound is likely to remain a topic of interest in both academic and industrial circles.